4-fluoro-2-[3-(2-methoxyphenyl)acryloyl]phenyl 2-methoxybenzoate

• IUPAC Name: [4-fluoro-2-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]phenyl] 2-methoxybenzoate
• InChI: InChI=1S/C24H19FO5/c1-28-21-9-5-3-7-16(21)11-13-20(26)19-15-17(25)12-14-23(19)30-24(27)18-8-4-6-10-22(18)29-2/h3-15H,1-2H3/b13-11+
• InChI Key: TUBMBMQYHPRMBJ-ACCUITESSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)C2=C(C=CC(=C2)F)OC(=O)C3=CC=CC=C3OC
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)C2=C(C=CC(=C2)F)OC(=O)C3=CC=CC=C3OC
• Molecular Formula: C24H19FO5
• Molecular Weight: 406.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluoro group, methoxy groups, and a phenyl group. It belongs to the class of organic compounds known as n-benzylbenzamides.

Synthesis Analysis

The synthesis of similar compounds often involves nucleophilic aromatic substitution reactions. For example, 4-fluoro-2-methoxyphenol may be used in the synthesis of 4-halo-masked o-benzoquinones.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the fluoro group might undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, 4-fluoro-2-methoxyphenol has a molecular weight of 142.13, a boiling point of 195 °C, and a density of 1.247 g/mL at 25 °C.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, it might interact with biological receptors or enzymes. For example, a similar compound was found to bind with the estrogen receptor.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. For example, it could be studied for its potential use in the synthesis of other organic compounds.